Cas no 150881-02-0 (Aurantiamide benzoate)

Aurantiamide benzoate structure
Aurantiamide benzoate structure
Product name:Aurantiamide benzoate
CAS No:150881-02-0
MF:C32H30N2O4
MW:506.591608524323
CID:3026319
PubChem ID:102153907

Aurantiamide benzoate Chemical and Physical Properties

Names and Identifiers

    • Aurantiamide benzoate
    • Benzenepropanamide, α-(benzoylamino)-N-[(1S)-1-[(benzoyloxy)methyl]-2-phenylethyl]-, (αS)-
    • 150881-02-0
    • AKOS040735742
    • HY-N10863
    • CS-0637297
    • Inchi: 1S/C32H30N2O4/c35-30(26-17-9-3-10-18-26)34-29(22-25-15-7-2-8-16-25)31(36)33-28(21-24-13-5-1-6-14-24)23-38-32(37)27-19-11-4-12-20-27/h1-20,28-29H,21-23H2,(H,33,36)(H,34,35)/t28-,29-/m0/s1
    • InChI Key: WJJGUIYRXBJSMQ-VMPREFPWSA-N
    • SMILES: [C@@H](NC(C1C=CC=CC=1)=O)(C(=O)N[C@H](COC(C1C=CC=CC=1)=O)CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 506.22055744g/mol
  • Monoisotopic Mass: 506.22055744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 14
  • Complexity: 732
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • Color/Form: Powder

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